Cas no 6267-91-0 (1,7,8,9-tetrahydro-2-methyl-8-thioxo-6H-Purin-6-one)

• Product Name: 1,7,8,9-tetrahydro-2-methyl-8-thioxo-6H-Purin-6-one
• CAS No: 6267-91-0
• MF: C₆H₆N₄OS
• MW: 182.203038692474
• CID: 957185
• PubChem ID: 135513520
• Update Time: 2025-04-19

1,7,8,9-tetrahydro-2-methyl-8-thioxo-6H-Purin-6-one Chemical and Physical Properties

Names and Identifiers

• 1,7,8,9-tetrahydro-2-methyl-8-thioxo-6H-Purin-6-one
• 2-methyl-8-sulfanylidene-7,9-dihydro-3H-purin-6-one
• 2-methyl-8-thioxo-1,7,8,9-tetrahydro-purin-6-one
• 2-methyl-8-thioxo-3,7,8,9-tetrahydro-6H-purin-6-one
• AC1MPESW
• HMS3078J07
• NSC34512
• NSC-34512
• 6267-91-0
• DS-004255
• CHEMBL1726943
• DTXSID80392218
• SMR001526649
• MLS002607887

• Inchi： 1S/C6H6N4OS/c1-2-7-4-3(5(11)8-2)9-6(12)10-4/h1H3,(H3,7,8,9,10,11,12)
• InChI Key： IJMNCEKDBNAZCF-UHFFFAOYSA-N
• SMILES： S=C1NC2=C(C(NC(C)=N2)=O)N1

Computed Properties

• Exact Mass: 182.02638
• Monoisotopic Mass: 182.02623200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• PSA: 65.52
• LogP: 0.61720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinethiones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinethiones